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Get Quote

Chemical Profile of Osmanthuside H

The following table consolidates the basic chemical and sourcing information available for Osmanthuside

H.

Property

Description

Chemical Formula
Molecular Weight
CAS Number
Classification

Reported Biological
Activities

Documented Natural
Sources

C19H28011 [1] [2] [3]

432.42 gimol [1] [2] [3]

149155-70-4 [1] [2]

Phenylethanoid Glycoside (PhG) [1] [2]

Alcohol dehydrogenase (ADH) inhibitor; anti-inflammatory; neuroprotective

[1]

Leaves of persimmon (Diospyros kaki); plants of the Oleaceae family,
including Osmanthus species [1] [2]
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A Roadmap for Protocol Development

Since a direct protocol is not available, here is a suggested approach to plan your isolation and purification

work, based on general practices for compounds like Osmanthuside H.
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Plant Material
(Leaves of D. kaki or Osmanthus sp.)

(Pure Osmanthuside HW
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Detailed Methodological Considerations

¢ Extraction: Phenylethanoid glycosides are often efficiently extracted using agueous methanol (e.g.,
70-80%) or ethanol. This polarity helps extract the glycosides while leaving behind highly non-polar
compounds [4].

¢ Partitioning: The concentrated aqueous extract can be successively partitioned with solvents like
petroleum ether (to remove lipids), ethyl acetate, and n-butanol. Osmanthuside H, being a glycoside,
is most likely to be enriched in the n-butanol fraction [5].

e Chromatography:

o Fractionation: The active fraction (e.g., n-butanol) is typically subjected to column
chromatography over silica gel or Sephadex LH-20. You can use a gradient elution with a
chloroform-methanol-water system to separate compounds by polarity.

o Purification: Final purification to homogeneity will likely require preparative High-Performance
Liquid Chromatography (HPLC). A reversed-phase C18 column with a water-acetonitrile or
water-methanol gradient is standard. The molecular formula (C19H28011) and known UV
chromophores (from the phenolic moiety) can guide the development of your HPLC method [4]
[1].

¢ Analysis & Identification:

o Purity Check: Use analytical HPLC to confirm the purity of the final isolate.

o Structural Confirmation: The identity of Osmanthuside H must be confirmed by
spectroscopic techniques, including Mass Spectrometry (MS) and 1D/2D Nuclear Magnetic
Resonance (NMR) spectroscopy, and by comparison with literature data [4] [3].

Tips for Your Next Steps

To find more specific experimental details, you may consider these actions:

e Search Specialized Databases: Use scientific databases like SciFinder, Reaxys, or PubMed to
perform a deeper search. Using the CAS Number (149155-70-4) as a search term will yield the most
precise results.

e Consult Related Literature: Look for research articles on the isolation of other phenylethanoid
glycosides (e.g., acteoside or echinacoside). The general principles and conditions are often similar
and can be adapted for Osmanthuside H [5] [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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